Cas no 75930-31-3 (b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-)

b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]- structure
75930-31-3 structure
Product Name:b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-
CAS No:75930-31-3
MF:C13H19N5O7
MW:357.319262742996
CID:576570
PubChem ID:330243
Update Time:2025-04-19

b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-
    • 5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-N-[2-(methylcarbamoylamino)ethyl]oxolane-2-carboxamide
    • AC1L76H1
    • NSC317311
    • DTXSID80317522
    • 75930-31-3
    • NSC-317311
    • Inchi: 1S/C13H19N5O7/c1-14-12(23)16-4-3-15-10(22)9-7(20)8(21)11(25-9)18-5-2-6(19)17-13(18)24/h2,5,7-9,11,20-21H,3-4H2,1H3,(H,15,22)(H2,14,16,23)(H,17,19,24)
    • InChI Key: CIGNZGKXVSVSNC-UHFFFAOYSA-N
    • SMILES: O1C(C(NCCNC(NC)=O)=O)C(C(C1N1C=CC(NC1=O)=O)O)O

Computed Properties

  • Exact Mass: 357.12800
  • Monoisotopic Mass: 357.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • Density: 1.543
  • Refractive Index: 1.611
  • PSA: 174.78000
  • LogP: -2.62630
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